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Compound of Interest

Compound Name: HAMNO

Cat. No.: B1672936 Get Quote

This document provides essential safety and logistical information for the proper disposal of

HAMNO (NSC111847), a novel protein interaction inhibitor of replication protein A (RPA).[1]

The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Safety and Handling Summary
Prior to disposal, it is crucial to understand the hazards associated with HAMNO. It is harmful if

swallowed and is very toxic to aquatic life with long-lasting effects.[2] Adherence to proper

personal protective equipment (PPE) and handling procedures is mandatory.
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Hazard Category GHS Classification Precautionary Statement

Acute Toxicity Oral (Category 4) H302: Harmful if swallowed.[2]

Aquatic Toxicity
Acute (Category 1), Chronic

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.[2]

Handling -
P264: Wash skin thoroughly

after handling.[2]

-

P270: Do not eat, drink or

smoke when using this

product.[2]

-
P273: Avoid release to the

environment.[2]

Personal Protective Equipment -

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.[2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of HAMNO is to entrust it to an approved waste disposal

plant.[2] The following steps outline the procedure for preparing HAMNO waste for collection by

a certified hazardous waste management service.

1. Personal Protective Equipment (PPE) Confirmation:

Ensure you are wearing the appropriate PPE before handling HAMNO waste. This includes

safety goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat. A

respirator should be used if there is a risk of aerosol formation.[2]

2. Waste Segregation:

Collect all HAMNO-contaminated materials in a dedicated, properly labeled hazardous waste

container.

This includes:
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Unused or expired HAMNO solid powder or solutions.

Contaminated consumables such as pipette tips, tubes, and flasks.

Contaminated PPE (gloves, etc.).

Do not mix HAMNO waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management guidelines.

3. Container Management:

Use a container that is compatible with the chemical nature of the waste. The container must

have a secure, tight-fitting lid to prevent leaks or spills.[2]

Label the waste container clearly with "Hazardous Waste," the full chemical name "HAMNO
(NSC111847)," and the appropriate hazard pictograms (e.g., harmful, environmentally

hazardous).

4. Handling Spills:

In the event of a spill, collect the spillage immediately.[2]

For solid spills, carefully sweep or scoop the material to avoid dust generation and place it in

the designated hazardous waste container.

For liquid spills, use an appropriate absorbent material, and then place the contaminated

absorbent into the hazardous waste container.

Avoid allowing the product to enter drains, water courses, or the soil.[2]

5. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated area designated for

hazardous waste storage.[2]

Keep the container away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[2]
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6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup.

Follow all institutional and local regulations for the final disposal of the hazardous waste

container. The ultimate disposal method must be carried out by an approved waste disposal

plant.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of HAMNO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for HAMNO
(NSC111847)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672936#hamno-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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